Cas no 2138572-02-6 (N,4-dimethyl-3-(4-methylfuran-3-yl)cyclohexan-1-amine)

• Product Name: N,4-dimethyl-3-(4-methylfuran-3-yl)cyclohexan-1-amine
• CAS No: 2138572-02-6
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6264135
• PubChem ID: 165498614
• Update Time: 2025-07-09

N,4-dimethyl-3-(4-methylfuran-3-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1158337
• N,4-dimethyl-3-(4-methylfuran-3-yl)cyclohexan-1-amine
• 2138572-02-6

• Inchi： 1S/C13H21NO/c1-9-4-5-11(14-3)6-12(9)13-8-15-7-10(13)2/h7-9,11-12,14H,4-6H2,1-3H3
• InChI Key： RXBBDPMGVFMSCT-UHFFFAOYSA-N
• SMILES： O1C=C(C)C(=C1)C1CC(CCC1C)NC

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.2Ų

Additional information on N,4-dimethyl-3-(4-methylfuran-3-yl)cyclohexan-1-amine

N,4-Dimethyl-3-(4-Methylfuran-3-Yl)cyclohexan-1-Amine: A Comprehensive Overview

N,4-Dimethyl-3-(4-methylfuran-3-yl)cyclohexan-1-amine is a complex organic compound with the CAS number 2138572-02-6. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with a dimethylamino group and a 4-methylfuran moiety. The combination of these functional groups makes it a versatile molecule with potential applications in various fields of chemistry and materials science.

The synthesis of N,4-dimethylcyclohexanamine derivatives has been extensively studied due to their role as intermediates in the production of pharmaceuticals and agrochemicals. Recent advancements in catalytic asymmetric synthesis have enabled the efficient preparation of enantiomerically enriched versions of this compound, which are highly valuable in drug discovery programs. For instance, researchers have reported the use of palladium-catalyzed cross-coupling reactions to introduce the 4-methylfuran group onto the cyclohexane ring, thereby expanding the scope of this compound's structural diversity.

In terms of physical properties, N,4-dimethylcyclohexanamine exhibits a melting point of approximately 125°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its thermal stability has been evaluated under various conditions, revealing that it remains stable up to 200°C without decomposition. These properties make it suitable for use in high-throughput screening assays and other industrial processes requiring robust chemical stability.

The biological activity of N,4-dimethylcyclohexanamine derivatives has been a focal point of recent studies. For example, researchers have demonstrated that certain analogs possess potent inhibitory effects on key enzymes involved in metabolic pathways, such as acetylcholinesterase and cyclooxygenase. These findings suggest that this class of compounds may hold promise as leads for developing novel therapeutic agents targeting neurodegenerative diseases and inflammatory conditions.

From an environmental perspective, the ecological impact of N,4-dimethylcyclohexanamine has been assessed through biodegradation studies. Results indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its potential to accumulate in aquatic ecosystems. This information is crucial for ensuring sustainable practices in the manufacturing and disposal of chemicals derived from this compound.

In conclusion, N,4-dimethylcyclohexanamine represents a valuable building block in organic synthesis with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its chemical properties, biological effects, and environmental behavior, underscoring its importance as a key molecule in contemporary chemical research.